Cas no 119225-03-5 (4-Pyrimidinamine,6-ethoxy-2-phenyl-)

• Product Name: 4-Pyrimidinamine,6-ethoxy-2-phenyl-
• CAS No: 119225-03-5
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 132123
• PubChem ID: 14242675
• Update Time: 2025-04-19

4-Pyrimidinamine,6-ethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,6-ethoxy-2-phenyl-
• 4-Pyrimidinamine,6-ethoxy-2-phenyl-(9CI)
• 6-ethoxy-2-phenylpyrimidin-4-amine
• 119225-03-5

• Inchi： 1S/C12H13N3O/c1-2-16-11-8-10(13)14-12(15-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H2,13,14,15)
• InChI Key： UTDPBEMMXXAYHJ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(N)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų